2-{[2-(Hydroxymethyl)pyrrolidin-1-yl]methyl}cycloheptan-1-one

• Molecular Formula: C13H23NO2
• Molecular Weight: 225.33 g/mol
• IUPAC Name: 2-[[2-(hydroxymethyl)pyrrolidin-1-yl]methyl]cycloheptan-1-one
• InChI: InChI=1S/C13H23NO2/c15-10-12-6-4-8-14(12)9-11-5-2-1-3-7-13(11)16/h11-12,15H,1-10H2
• InChI Key: HOETYDLHHVSXHM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(=O)CC1)CN2CCCC2CO

Description

2-{[2-(Hydroxymethyl)pyrrolidin-1-yl]methyl}cycloheptan-1-one (CAS CID: 62613220) is a bicyclic organic compound with the molecular formula C₁₃H₂₃NO₂ (molecular weight: 237.33 g/mol). Its structure comprises a cycloheptanone ring substituted at the 2-position with a pyrrolidine moiety bearing a hydroxymethyl group. The compound is available as a hydrochloride salt (C₁₃H₂₃NO₂·HCl), which enhances its solubility in polar solvents . Key structural features include:

• Pyrrolidine substituent: A five-membered nitrogen-containing ring, functionalized with a hydroxymethyl (–CH₂OH) group, which increases hydrophilicity and enables hydrogen bonding.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[2-(Hydroxymethyl)pyrrolidin-1-yl]methyl}cycloheptan-1-one typically involves the reaction of cycloheptanone with a pyrrolidine derivative. One common method is the Petasis reaction, which involves the use of boronic acids, amines, and aldehydes. The reaction conditions often include the use of a solvent such as tetrahydrofuran (THF) and a catalyst like palladium on carbon (Pd/C) under an inert atmosphere .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

2-{[2-(Hydroxymethyl)pyrrolidin-1-yl]methyl}cycloheptan-1-one undergoes various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to form a carboxylic acid.

Reduction: The carbonyl group in the cycloheptanone ring can be reduced to form an alcohol.

Substitution: The pyrrolidine ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides and nucleophiles such as amines and thiols are employed.

Major Products

Oxidation: Formation of carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of substituted pyrrolidine derivatives.

Scientific Research Applications

2-{[2-(Hydroxymethyl)pyrrolidin-1-yl]methyl}cycloheptan-1-one has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the synthesis of fine chemicals and as an intermediate in the production of pharmaceuticals

Mechanism of Action

The mechanism of action of 2-{[2-(Hydroxymethyl)pyrrolidin-1-yl]methyl}cycloheptan-1-one involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity. For example, it may inhibit certain enzymes by forming a stable complex with the active site, thereby preventing substrate binding. Additionally, it can interact with cell membranes, altering their permeability and affecting cellular processes .

Comparison with Similar Compounds

(R)-2-Methyl-1-((S)-pyrrolidin-2-ylmethyl)pyrrolidine (CAS 867256-73-3)

Parameter	Target Compound	(R)-2-Methyl-1-((S)-pyrrolidin-2-ylmethyl)pyrrolidine
Molecular Formula	C₁₃H₂₃NO₂	C₁₀H₂₀N₂
Molecular Weight (g/mol)	237.33	168.28
Key Functional Groups	Cycloheptanone, hydroxymethyl	Pyrrolidine, methyl, secondary amine
Stereochemistry	Partially defined	Explicit (R) and (S) configurations
Hydrogen-Bonding Capacity	High (due to –CH₂OH and ketone)	Moderate (secondary amine)
Applications	Drug scaffold (hypothetical)	Unspecified; listed in safety data sheets for lab use

Key Differences :

• The target compound’s cycloheptanone core provides a larger, more flexible structure compared to the smaller pyrrolidine-based analogue.
• The hydroxymethyl group in the target enhances hydrophilicity, whereas the methyl group in the analogue contributes to lipophilicity .

3-Ethoxy-N-((3-methylthiophen-2-yl)methyl)propan-1-amine (CID: 10-F724277)

Parameter	Target Compound	3-Ethoxy-N-((3-methylthiophen-2-yl)methyl)propan-1-amine
Molecular Formula	C₁₃H₂₃NO₂	C₁₁H₁₉NOS
Heteroatoms	N, O	N, O, S
Key Functional Groups	Cycloheptanone, hydroxymethyl	Thiophene, ethoxy, primary amine
Aromaticity	Non-aromatic	Aromatic (thiophene ring)
Applications	Drug scaffold (hypothetical)	Building block for materials or pharmaceuticals

Key Differences :

• The thiophene-containing compound introduces sulfur, which may confer distinct electronic properties and metal-binding capabilities absent in the target.
• The target’s ketone group offers reactivity toward nucleophiles, while the ethoxy group in the analogue may participate in ether cleavage reactions .

Functional Analogues

Pyrrolidine Derivatives with Hydroxymethyl Groups

Compounds like 2-(hydroxymethyl)pyrrolidine (CID: 2723602) share the hydroxymethyl-pyrrolidine moiety but lack the cycloheptanone scaffold.

Cycloheptanone-Based Pharmaceuticals

Trepibutone (CAS 34098-40-1), a spasmolytic agent, utilizes a cycloheptanone core but replaces the pyrrolidine group with a butoxy chain. This highlights the pharmacological versatility of cycloheptanone derivatives, though the target compound’s nitrogenous substituent may target different biological pathways .

Biological Activity

The compound 2-{[2-(Hydroxymethyl)pyrrolidin-1-yl]methyl}cycloheptan-1-one represents a novel class of chiral pyrrolidinone derivatives. This compound has garnered interest due to its potential biological activities, particularly in medicinal chemistry. This article reviews the synthesis, characterization, and biological activity of this compound, drawing on diverse sources and recent research findings.

The IUPAC name for the compound is 2-((2-(hydroxymethyl)pyrrolidin-1-yl)methyl)cycloheptan-1-one hydrochloride . Its molecular formula is $C_{13}H_{23}NO_2$ with a molecular weight of approximately 225.34 g/mol. The compound is typically stored at 4°C and has a purity of 95% .

Synthesis

The synthesis of 2-{[2-(Hydroxymethyl)pyrrolidin-1-yl]methyl}cycloheptan-1-one involves multi-step reactions starting from commercially available pyrrolidine derivatives. The key steps include:

• Formation of the Pyrrolidine Ring: Utilizing hydroxymethylation to introduce functional groups.
• Cyclization: Cycloheptanone is reacted with the pyrrolidine derivative to form the final product.

This synthetic pathway allows for the introduction of various substituents that can enhance biological activity .

Biological Activity

Research has indicated that compounds containing the pyrrolidinone moiety exhibit a range of biological activities, including:

• Antimicrobial Activity: Studies have shown that derivatives of pyrrolidinone can inhibit the growth of bacteria such as Staphylococcus aureus and E. coli. For instance, certain analogs demonstrated significant antibacterial effects, suggesting potential applications in treating bacterial infections .
• Anti-inflammatory Properties: Some pyrrolidinone derivatives have been reported to possess anti-inflammatory effects, which could be beneficial in conditions like arthritis or other inflammatory diseases .
• Neuroprotective Effects: Compounds similar to 2-{[2-(Hydroxymethyl)pyrrolidin-1-yl]methyl}cycloheptan-1-one have been studied for their neuroprotective properties, potentially aiding in conditions such as Alzheimer's disease and neurodegeneration .

Case Studies

Several studies have highlighted the efficacy of pyrrolidinone derivatives:

• Study on Antibacterial Activity: A recent study synthesized various pyrrolidinone derivatives and tested their antibacterial properties against common pathogens. The results indicated that specific modifications to the structure significantly enhanced activity against both gram-positive and gram-negative bacteria .
• Neuroprotective Study: Another investigation focused on the neuroprotective effects of chiral pyrrolidinones in animal models of Alzheimer's disease. The study found that these compounds could reduce oxidative stress markers and improve cognitive function in treated subjects .

Research Findings

A summary of key findings related to 2-{[2-(Hydroxymethyl)pyrrolidin-1-yl]methyl}cycloheptan-1-one and its analogs includes:

Activity	Observed Effects	References
Antimicrobial	Inhibition of S. aureus and E. coli
Anti-inflammatory	Reduction in inflammatory markers
Neuroprotective	Improvement in cognitive function

Q & A

Q. Key Methodological Steps :

• Use of lithium bases to activate intermediates.
• Quenching with aqueous NH₄Cl to terminate reactions.
• HRMS and NMR (¹H/¹³C) for structural validation .

Which spectroscopic techniques are critical for confirming the structural integrity of this compound?

Basic Research Focus
Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is indispensable for verifying substituent positions and stereochemistry. For instance, cycloheptanone derivatives exhibit distinct carbonyl (C=O) signals at ~200–210 ppm in ¹³C NMR. High-Resolution Mass Spectrometry (HRMS) with collision-induced dissociation (CID) provides molecular ion confirmation and fragmentation patterns . Advanced techniques like LC-QTOF are recommended for detecting trace impurities in non-biological matrices .

How can structural contradictions in enzyme inhibition studies (e.g., Factor Xa vs. trypsin selectivity) be resolved using crystallographic data?

Advanced Research Focus
Contradictions in enzyme selectivity, such as the differential inhibition of Factor Xa and trypsin by 2,7-bis(4-amidinobenzylidene)-cycloheptan-1-one, arise from van der Waals interactions and inhibitor configuration (E,Z vs. Z,Z). X-ray crystallography of co-crystallized enzyme-inhibitor complexes reveals subtle differences in binding pocket contacts. For example, soaking experiments may distort electron density maps compared to co-crystallization, necessitating multi-temperature refinement to resolve ambiguities .

Q. Methodological Recommendations :

• Compare co-crystallization vs. soaking to assess ligand-induced conformational changes.
• Use engineered trypsin variants to isolate selectivity determinants .

What challenges arise in validating analytical methods for detecting pyrrolidinyl-substituted cycloheptanones in non-biological samples?

Advanced Research Focus
Validation of GC-MS and LC-QTOF methods for seized materials (e.g., designer drugs) faces challenges such as:

• Matrix effects from adulterants in forensic samples.
• Lack of reference standards for novel analogs like α-PiHP (4-methyl-1-phenyl-2-pyrrolidin-1-yl-pentan-1-one).
• Isomer discrimination due to similar fragmentation patterns .

Q. Solutions :

• Employ high-resolution mass filters (QTOF) for accurate mass-to-charge (m/z) separation.
• Cross-validate with NMR for isomeric purity .

How do reaction conditions influence the stereochemical outcomes in photoredox-catalyzed synthesis of cycloheptanone derivatives?

Advanced Research Focus
Photoredox catalysis (e.g., synthesis of 3-adamantylcycloheptan-1-one) is sensitive to solvent polarity and catalyst loading . For example, using n-pentane:EtOAc (97:3) as the mobile phase during purification minimizes racemization. Suboptimal light intensity or reaction time can lead to diastereomeric byproducts , requiring careful monitoring via chiral HPLC .

Q. Critical Parameters :

• Catalyst : [Ru(bpy)₃]²⁺ for redox-neutral conditions.
• Temperature : Ambient to 40°C to balance reactivity and stereocontrol .

What safety protocols are essential when handling intermediates during synthesis?

Q. Basic Research Focus

• Personal Protective Equipment (PPE) : Wear chemically resistant gloves (e.g., nitrile) and P95 respirators to avoid inhalation of volatile intermediates .
• Ventilation : Use fume hoods with ≥100 ft/min face velocity for reactions involving lithium bases or toxic byproducts (e.g., NH₃) .
• Emergency Measures : Immediate rinsing with water for eye/skin contact and medical consultation for suspected carcinogen exposure (e.g., NMP analogs) .